[2-[(2-Methylphenyl)methylamino]-2-oxoethyl] 4-acetamidobenzoate

• IUPAC Name: [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 4-acetamidobenzoate
• InChI: InChI=1S/C19H20N2O4/c1-13-5-3-4-6-16(13)11-20-18(23)12-25-19(24)15-7-9-17(10-8-15)21-14(2)22/h3-10H,11-12H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: APNUAKNCQJZXLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)COC(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

[2-[(2-Methylphenyl)methylamino]-2-oxoethyl] 4-acetamidobenzoate, commonly known as MMB-CHMINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It belongs to the indazole family of synthetic cannabinoids and is a potent agonist of the CB1 and CB2 receptors.

Scientific Research Applications

Degradation and Environmental Impact of Pharmaceutical Compounds

• Advanced Oxidation Processes for Pharmaceutical Compounds : A review on the degradation of acetaminophen by advanced oxidation processes (AOPs) highlights the importance of understanding the degradation pathways, by-products, and biotoxicity of pharmaceutical compounds in aquatic environments. This research could be relevant for studying similar compounds in terms of environmental science and water treatment technologies (Qutob et al., 2022).

Synthesis and Biological Activity of Heterocyclic Compounds

• Synthesis of 2-Guanidinobenzazoles : Another study explores synthetic procedures to access 2-guanidinobenzazoles, which are of interest in medicinal chemistry for their diversity of biological activities. This could provide insights into synthetic strategies and the pharmacological potential of heterocyclic compounds (Rosales-Hernández et al., 2022).

Environmental Protection and Adsorption Techniques

• Adsorptive Elimination of Pharmaceuticals : Research on the adsorptive elimination of acetaminophen from water discusses recent progress in adsorption technologies, offering a perspective on environmental protection and the removal of pharmaceutical micropollutants from water (Igwegbe et al., 2021).

Pharmacological Activities and Molecular Mechanisms

• Biological Effects of Acetamide and Derivatives : A review of the biological effects of acetamide, formamide, and their derivatives updates knowledge on the toxicology and environmental impact of these chemicals, which might be relevant for understanding the safety and application of related compounds (Kennedy, 2001).